![molecular formula C10H15NO2S B3374095 1-(Benzenesulfonyl)butan-2-amine CAS No. 1017140-16-7](/img/structure/B3374095.png)
1-(Benzenesulfonyl)butan-2-amine
Overview
Description
1-(Benzenesulfonyl)butan-2-amine, also known as 1-(phenylsulfonyl)-2-butanamine, is a chemical compound with the molecular formula C10H15NO2S . It has a molecular weight of 213.3 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15NO2S/c1-2-9(11)8-14(12,13)10-6-4-3-5-7-10/h3-7,9H,2,8,11H2,1H3 . This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 213.3 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
1-(Benzenesulfonyl)butan-2-amine has a wide range of applications in scientific research. It is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. It is also used in the synthesis of peptides and proteins. In addition, this compound has been used in the development of new materials for drug delivery and in the study of enzyme kinetics.
Mechanism of Action
Target of Action
The primary target of 1-(Benzenesulfonyl)butan-2-amine is Human Neutrophil Elastase (hNE) . hNE is a globular glycoprotein with a molecular weight of about 30 kDa . It is a serine proteinase and plays a crucial role in the body’s immune response .
Mode of Action
This compound acts as a competitive inhibitor of hNE . It binds to the active site of hNE, preventing the enzyme from interacting with its natural substrate . This interaction results in the inhibition of hNE’s proteolytic activity .
Biochemical Pathways
The inhibition of hNE by this compound affects the proteolysis process . Normally, hNE degrades a range of proteins, including all extracellular matrix proteins and many important plasma proteins . By inhibiting hNE, this compound disrupts these processes .
Result of Action
The inhibition of hNE by this compound can potentially alleviate conditions such as Acute Respiratory Distress Syndrome (ARDS) . ARDS is a severe condition that can result from various causes, including pneumonia and sepsis . By inhibiting hNE, this compound may help to reduce inflammation and tissue damage in the lungs .
Advantages and Limitations for Lab Experiments
The use of 1-(Benzenesulfonyl)butan-2-amine in laboratory experiments has several advantages. It is a readily available compound and has a wide range of applications. In addition, it is relatively inexpensive and easy to use. However, there are some limitations to its use. It can be toxic in high concentrations and can interfere with the results of certain experiments.
Future Directions
The use of 1-(Benzenesulfonyl)butan-2-amine in scientific research is expected to continue to grow in the future. It is likely to be used in the development of new materials for drug delivery and in the study of enzyme kinetics. In addition, it could be used in the synthesis of new pharmaceuticals, dyes, and polymers. Furthermore, its potential use in the treatment of certain infections could be explored. Finally, its potential use as an inhibitor of other enzymes could be explored.
Safety and Hazards
The safety information for 1-(Benzenesulfonyl)butan-2-amine indicates that it is classified under GHS05 (corrosive) and GHS07 (harmful). The hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) . Precautionary measures should be taken when handling this compound .
properties
IUPAC Name |
1-(benzenesulfonyl)butan-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2S/c1-2-9(11)8-14(12,13)10-6-4-3-5-7-10/h3-7,9H,2,8,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZSHVGQOIADRBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CS(=O)(=O)C1=CC=CC=C1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1017140-16-7 | |
Record name | 1-(benzenesulfonyl)butan-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.